Cas no 94247-34-4 ((2-ethylhexanoato-O)(isodecanoato-O)calcium)

• Product Name: (2-ethylhexanoato-O)(isodecanoato-O)calcium
• CAS No: 94247-34-4
• MF: C₁₈H₃₄CaO₄
• MW: 354.538165569305
• CID: 1983660
• PubChem ID: 71300531
• Update Time: 2025-04-21

(2-ethylhexanoato-O)(isodecanoato-O)calcium Chemical and Physical Properties

Names and Identifiers

• (2-ethylhexanoato-O)(isodecanoato-O)calcium
• calcium,2-ethylhexanoate,8-methylnonanoate
• 94247-34-4
• EINECS 304-212-7

• Inchi： 1S/C10H20O2.C8H16O2.Ca/c1-9(2)7-5-3-4-6-8-10(11)12;1-3-5-6-7(4-2)8(9)10;/h9H,3-8H2,1-2H3,(H,11,12);7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
• InChI Key： HWXXMFHJDSTHBO-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(C(CC)CCCC)=O.[O-]C(CCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 354.2083004g/mol
• Monoisotopic Mass: 354.2083004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 280
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids